Cas no 99-14-9 (propane-1,2,3-tricarboxylic acid)

propane-1,2,3-tricarboxylic acid Properties

Names and Identifiers

• Tricarballylic acid
• 1,2,3-Propanetricarboxylic acid
• 3-Carboxyglutaric acid~1,2,3-Propanetricarboxylic acid
• propane-1,2,3-tricarboxylic acid
• Carballylic acid
• Tricarballylate
• beta-Carboxyglutaric acid
• 3-carboxyglutaric acid
• 1,2,3-Propanetricarboxylicacid
• NSC2347
• Propane 1,2,3-tricarboxylic acid
• carboxymethylsuccinic acid
• 3-carboxypentanedioic acid
• Tricarballylic acid, 99%
• .beta.-Carboxyglutaric acid
• RA5QH2J020
• PROPANE TRICARBOXYLIC ACID
• KQTIIICEAUMSDG-UHFFFAOYSA-N
• 1,2,3-Tripropanetricarboxylic acid
• Tricarballylic Acid
• +Expand

• MDL： MFCD00002723
• InChIKey： KQTIIICEAUMSDG-UHFFFAOYSA-N
• Inchi： 1S/C6H8O6/c7-4(8)1-3(6(11)12)2-5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• SMILES： O([H])C(C([H])(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O
• BRN： 1783567

Computed Properties

• Exact Mass: 176.03200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 176.032
• Heavy Atom Count: 12
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: -0.36340
• PSA: 111.90000
• Merck: 9622
• Refractive Index: 1.5860 (estimate)
• Water Partition Coefficient: Soluble in water (500 mg/ml at 18°C), methanol, and ether (slightly).
• Boiling Point: 266.4±20.0 ºC (760 Torr),
• Melting Point: 155.0 to 163.0 deg-C
• Flash Point: 129.2±18.3 ºC,
• Solubility: Soluble (372 g/l) (25 º C),
• Color/Form: Crystals.
• Solubility: Not determined
• pka: pK1 (30°): 3.49; pK2: 4.58; pK3: 5.83
• Density: 1.574±0.06 g/cm3 (20 ºC 760 Torr),

propane-1,2,3-tricarboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

propane-1,2,3-tricarboxylic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters